Cas no 2137536-38-8 (1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, ethyl ester)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, ethyl ester
• CAS No: 2137536-38-8
• MF: C₁₂H₁₁ClO₄
• MW: 254.666342973709
• CID: 5255640
• Update Time: 2025-07-15

1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, ethyl ester

• Inchi： 1S/C12H11ClO4/c1-2-16-12(15)10-6-7-5-8(13)3-4-9(7)11(14)17-10/h3-5,10H,2,6H2,1H3
• InChI Key： PKMUENISTPFOAF-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)OC(=O)C2=CC=C(Cl)C=C2C1

Additional information on 1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, ethyl ester

Introduction to 1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, ethyl ester (CAS No. 2137536-38-8)

1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, ethyl ester (CAS No. 2137536-38-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and potential therapeutic applications. The chemical structure of this compound features a benzopyran core with a chloro substitution at the 6-position and an ethyl ester group at the carboxylic acid moiety, making it a unique and versatile molecule for various studies.

The chemical structure of 1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, ethyl ester is characterized by its aromatic benzopyran ring system, which is a common scaffold in many natural products and synthetic compounds with biological activity. The presence of the chloro substituent at the 6-position and the ethyl ester group at the carboxylic acid position adds to its structural complexity and functional diversity. These features contribute to its potential as a lead compound in drug discovery and development.

Recent research findings have highlighted the potential of 1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, ethyl ester in various therapeutic areas. For instance, studies have shown that this compound exhibits significant antioxidant properties, which are crucial for protecting cells from oxidative stress and damage. Oxidative stress is implicated in numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Therefore, compounds with strong antioxidant activity are highly sought after in drug development.

In addition to its antioxidant properties, 1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, ethyl ester has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammation have significant therapeutic potential. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in cellular models.

The pharmacological profile of 1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, ethyl ester has been further explored through various in vitro and in vivo studies. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For example, research has shown that this compound can modulate specific signaling pathways involved in cell survival and apoptosis, making it a promising candidate for the treatment of diseases characterized by aberrant cell death or survival.

In the context of drug discovery, 1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, ethyl ester has been used as a starting point for the development of more potent and selective analogs. Structure-based drug design approaches have been employed to optimize its pharmacological properties and improve its therapeutic index. These efforts have led to the identification of several derivatives with enhanced biological activity and improved pharmacokinetic profiles.

The synthesis of 1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, ethyl ester involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate starting materials followed by functional group modifications to introduce the desired substituents. The ability to synthesize this compound efficiently is crucial for its use in large-scale research and development projects.

In conclusion, 1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, ethyl ester (CAS No. 2137536-38-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, highlighting its significance in the field.